Cas no 1868643-41-7 (3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine)

• Product Name: 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine
• CAS No: 1868643-41-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6021559
• PubChem ID: 131247482
• Update Time: 2025-05-23

3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1797269
• 1868643-41-7
• 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine

• Inchi： 1S/C7H11N3/c1-10-6-5-9-7(10)3-2-4-8/h2-3,5-6H,4,8H2,1H3/b3-2+
• InChI Key： XAEMEDDPKXYCEG-NSCUHMNNSA-N
• SMILES： N1(C)C=CN=C1/C=C/CN

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine

Introduction to 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine (CAS No. 1868643-41-7)

3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine (CAS No. 1868643-41-7) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazole derivative class, which is well-known for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a propenylamine moiety in its structure further enhances its chemical reactivity and biological relevance, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine consists of an imidazole ring substituted with a methyl group at the 1-position and an amine functional group at the 2-position, connected to a propenyl chain. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound's ability to engage in hydrogen bonding and hydrophobic interactions makes it particularly suitable for designing molecules with high affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on imidazole derivatives. The structural motif of 3-(1-methyl-1H-imidazol-2-yl)prop-2-en-1-amine has been explored in several preclinical studies for its potential applications in treating chronic inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. Its dual functionality—combining the stability of the imidazole ring with the reactivity of the amine group—makes it an attractive candidate for further investigation.

One of the most compelling aspects of 3-(1-methyl-1H-imidazol-2-yl)propenylamine is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced pharmacokinetic profiles and improved therapeutic efficacy. For instance, modifications to the propenyl chain or the methyl-substituted imidazole ring have led to compounds that exhibit superior bioavailability and reduced toxicity compared to their parent structures.

The synthesis of 3-(1-methylimidazolpropenylamine) typically involves multi-step organic reactions, including condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate the production of the compound but also allow for modular design, enabling chemists to tailor its properties for specific applications.

From a medicinal chemistry perspective, CAS No. 1868643-41-7 represents a promising lead compound that could be further optimized through structure-based drug design or computational modeling. High-throughput screening (HTS) campaigns have identified derivatives of this compound that show promising activity against various disease targets. Additionally, computational studies have revealed insights into its binding interactions with biological macromolecules, providing a foundation for rational drug design strategies.

The pharmacological profile of 3-(1-methylimidazolpropenylamine) has been evaluated in both in vitro and in vivo models. Preliminary findings suggest that it exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system (CNS) disorders. These findings underscore the compound's potential as a therapeutic agent and highlight the need for further clinical investigations.

In conclusion,3-(1-methylimidazolpropenylamine (CAS No. 1868643-41-7) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.